Cas no 2228522-45-8 (tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate)

Tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate is a specialized carbamate-protected amine compound, commonly utilized in organic synthesis and pharmaceutical research. Its key structural features include a cyclopropane ring and a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of the methylamino and methyl substituents contributes to its utility in constructing complex molecular frameworks, particularly in peptidomimetics and bioactive intermediates. The Boc group ensures compatibility with a wide range of reaction conditions, making it a versatile building block for medicinal chemistry applications. This compound is valued for its synthetic flexibility and controlled reactivity in multi-step transformations.
tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate structure
2228522-45-8 structure
Product Name:tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate
CAS No:2228522-45-8
MF:C13H26N2O2
MW:242.357743740082
CID:5946108
PubChem ID:165687220
Update Time:2025-06-08

tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate
    • EN300-1873175
    • 2228522-45-8
    • tert-butyl N-{2-methyl-1-[1-(methylamino)cyclopropyl]propyl}carbamate
    • Inchi: 1S/C13H26N2O2/c1-9(2)10(13(14-6)7-8-13)15-11(16)17-12(3,4)5/h9-10,14H,7-8H2,1-6H3,(H,15,16)
    • InChI Key: SRPPSLVVVWUHAO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC(C(C)C)C1(CC1)NC)=O

Computed Properties

  • Exact Mass: 242.199428076g/mol
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate

Research Brief on tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate (CAS: 2228522-45-8)

The compound tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate (CAS: 2228522-45-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate, which include a cyclopropane ring and a tert-butyl carbamate group. These features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have successfully employed this compound in the development of novel protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate as a key building block in the synthesis of allosteric modulators for G-protein-coupled receptors (GPCRs). The study reported that derivatives of this compound exhibited high selectivity and potency in modulating GPCR activity, suggesting its potential in targeting neurological disorders such as Parkinson's disease and schizophrenia.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate in the development of anticancer agents. The patent highlighted the compound's ability to inhibit the activity of specific kinases involved in tumor growth and metastasis. Preclinical studies showed promising results in reducing tumor size and improving survival rates in animal models.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate for clinical use. Researchers are currently exploring novel synthetic routes to improve yield and purity, as well as conducting further pharmacokinetic and toxicological studies to ensure its safety and efficacy in humans.

In conclusion, tert-butyl N-{2-methyl-1-1-(methylamino)cyclopropylpropyl}carbamate (CAS: 2228522-45-8) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in protease inhibition, GPCR modulation, and anticancer therapy underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.

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